Cas no 2097976-12-8 (N-(Azetidin-3-yl)pyridin-2-amine dihydrochloride)

• Product Name: N-(Azetidin-3-yl)pyridin-2-amine dihydrochloride
• CAS No: 2097976-12-8
• MF: C₈H₁₃Cl₂N₃
• MW: 222.114919424057
• CID: 5049228
• Update Time: 2025-06-14

N-(Azetidin-3-yl)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)pyridin-2-amine dihydrochloride
• N-(azetidin-3-yl)pyridin-2-amine;dihydrochloride
• N-(Azetidin-3-yl)pyridin-2-amine dihydrochloride

• Inchi： 1S/C8H11N3.2ClH/c1-2-4-10-8(3-1)11-7-5-9-6-7;;/h1-4,7,9H,5-6H2,(H,10,11);2*1H
• InChI Key： BBPSJEZWEXWFPB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C1)NC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 123
• Topological Polar Surface Area: 37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-(Azetidin-3-yl)pyridin-2-amine dihydrochloride

Research Brief on N-(Azetidin-3-yl)pyridin-2-amine Dihydrochloride (CAS: 2097976-12-8)

N-(Azetidin-3-yl)pyridin-2-amine dihydrochloride (CAS: 2097976-12-8) is a small molecule compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its azetidine and pyridine moieties, serves as a versatile building block and intermediate in medicinal chemistry. Recent studies have explored its potential as a key scaffold for the development of novel therapeutics targeting various diseases, including cancer, neurological disorders, and infectious diseases.

The compound's unique structural features, particularly the presence of both a basic azetidine nitrogen and a pyridine ring, make it an attractive candidate for drug discovery. Researchers have investigated its role as a kinase inhibitor scaffold, with modifications to the core structure yielding compounds with promising activity against specific kinase targets. Recent publications highlight its utility in fragment-based drug design, where its compact yet functionalized structure allows for efficient optimization of pharmacological properties.

In the context of synthetic chemistry, 2097976-12-8 has been employed as a precursor for more complex molecules. A 2023 study demonstrated its effective use in palladium-catalyzed cross-coupling reactions to generate diverse libraries of potential drug candidates. The dihydrochloride salt form provides improved solubility characteristics compared to the free base, facilitating its use in biological screening assays and formulation development.

From a pharmacological perspective, recent in vitro studies have shown that derivatives of N-(Azetidin-3-yl)pyridin-2-amine exhibit interesting binding affinities for various receptor targets. Particular attention has been paid to its potential in central nervous system drug development, where its ability to cross the blood-brain barrier has been demonstrated in preclinical models. The compound's metabolic stability and pharmacokinetic profile have been subjects of ongoing optimization efforts in several research programs.

Current research directions include exploring structure-activity relationships (SAR) around this core structure, with particular focus on modifications that enhance target selectivity while maintaining favorable drug-like properties. The compound's relatively simple synthetic accessibility has enabled rapid generation of analogs for biological evaluation. Recent patent filings suggest growing commercial interest in this chemical scaffold, with applications ranging from oncology to inflammation.

As of 2024, N-(Azetidin-3-yl)pyridin-2-amine dihydrochloride continues to be an important tool compound in medicinal chemistry research. Its dual functionality allows for diverse synthetic transformations, making it valuable for both academic and industrial research programs. Future research is expected to further elucidate its full potential in drug discovery, particularly in the development of targeted therapies where small, rigid heterocycles are advantageous.